Cas no 59186-41-3 (sodium; 1-sulfonatooxyhexadecane; 1-sulfonatooxyoctadecane)

• Product Name: sodium; 1-sulfonatooxyhexadecane; 1-sulfonatooxyoctadecane
• CAS No: 59186-41-3
• MF: C₃₄H₇₄Na₂O₈S₂
• MW: 721.056111812592
• CID: 374468
• Update Time: 2026-05-14

sodium; 1-sulfonatooxyhexadecane; 1-sulfonatooxyoctadecane Chemical and Physical Properties

Names and Identifiers

• sodium
• SODIUM CETYL STEARYL SULFATE
• sodium,hexadecyl sulfate,octadecyl sulfate
• 1-sulfonatooxyhexadecane
• 1-sulfonatooxyoctadecane
• sodium; 1-sulfonatooxyhexadecane; 1-sulfonatooxyoctadecane

• Inchi： 1S/C18H38O4S.C16H34O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19;/h2-18H2,1H3,(H,19,20,21);2-16H2,1H3,(H,17,18,19);/q;;+1/p-2
• InChI Key： ZCIKSVBTGWDVAI-UHFFFAOYSA-L
• SMILES： CCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].CCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 694.44913
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 34

Experimental Properties

• PSA: 130.03

Additional information on sodium; 1-sulfonatooxyhexadecane; 1-sulfonatooxyoctadecane

Professional Introduction to Sodium; 1-Sulfonatooxyhexadecane and Sodium; 1-Sulfonatooxyoctadecane (CAS No. 59186-41-3)

Sodium; 1-sulfonatooxyhexadecane and Sodium; 1-sulfonatooxyoctadecane are advanced chemical compounds that have garnered significant attention in the field of pharmaceuticals and biotechnology due to their unique properties and versatile applications. These compounds, identified by the CAS number 59186-41-3, belong to a class of surfactants known as sulfonated alcohols, which are widely utilized in drug delivery systems, cosmetic formulations, and industrial processes.

The primary structure of these compounds consists of a long hydrocarbon chain terminated with a sulfonate group, which imparts both water solubility and surface-active properties. This dual functionality makes them particularly useful in formulating micelles and nanoparticles, which are essential for targeted drug delivery. Recent studies have highlighted the potential of these compounds in enhancing the bioavailability of poorly soluble drugs, thereby improving therapeutic outcomes.

In the realm of pharmaceutical research, Sodium; 1-sulfonatooxyhexadecane has been investigated for its role in stabilizing protein-based therapeutics. The sulfonate group acts as a stabilizing agent, preventing aggregation and denaturation of proteins during storage and transport. This property is particularly valuable for biologics, which are sensitive to environmental conditions and require stringent preservation.

Sodium; 1-sulfonatooxyoctadecane, on the other hand, has shown promise in the development of novel cosmetic formulations. Its ability to form stable emulsions and enhance penetration makes it an ideal candidate for anti-aging creams and moisturizers. Additionally, its compatibility with various active ingredients allows for the creation of multifunctional cosmetic products that address multiple skin concerns simultaneously.

The synthesis of these compounds involves a series of carefully controlled chemical reactions, including sulfonation and alcoholysis. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic sulfonation and green chemistry approaches, have been employed to optimize the production process while minimizing environmental impact.

Recent advancements in nanotechnology have further expanded the applications of Sodium; 1-sulfonatooxyhexadecane and Sodium; 1-sulfonatooxyoctadecane. Researchers have successfully incorporated these compounds into polymeric micelles and liposomes, which serve as efficient carriers for drug delivery. These nanocarriers can be engineered to release their payload in response to specific biological triggers, such as pH changes or enzymatic activity, thereby achieving targeted therapy.

The use of these compounds in drug delivery systems has also been extended to cancer therapy. By encapsulating chemotherapeutic agents within micelles or liposomes coated with Sodium; 1-sulfonatooxyhexadecane, it is possible to increase the concentration of drugs at tumor sites while reducing systemic toxicity. This approach has shown encouraging results in preclinical studies and is being explored in clinical trials for various cancer types.

In addition to their pharmaceutical applications, Sodium; 1-sulfonatooxyhexadecane and Sodium; 1-sulfonatooxyoctadecane find utility in industrial processes. Their surfactant properties make them effective in detergents, emulsifiers, and dispersants. For instance, they can be used to enhance the efficiency of cleaning agents by reducing surface tension and improving wetting properties.

The environmental impact of these compounds has also been a subject of extensive research. Studies have demonstrated their biodegradability under controlled conditions, indicating that they do not pose significant long-term environmental risks when used responsibly. However, further research is needed to fully understand their ecological footprint and develop sustainable practices for their production and disposal.

The future prospects for Sodium; 1-sulfonatooxyhexadecane and Sodium; 1-sulfonatooxyoctadecane are vast. Ongoing research is exploring new synthetic pathways, novel applications in personalized medicine, and innovative formulations that leverage their unique properties. As our understanding of these compounds grows, so too will their role in advancing healthcare and industrial technologies.